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Compound of Interest

Compound Name: 3-Ethylpentanal

Cat. No.: B3010029 Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive guide comparing the boiling points of 3-Ethylpentanal
and its various structural isomers has been published, offering valuable physical property data

for researchers, scientists, and professionals in the field of drug development. This guide

provides a detailed comparison supported by experimental data, outlining the methodologies

for boiling point determination.

The study highlights the structural nuances that lead to variations in boiling points among

C7H14O aldehydes. Factors such as chain length, branching, and the position of the ethyl and

methyl groups significantly influence the volatility and, consequently, the boiling point of these

compounds.

Boiling Point Comparison of 3-Ethylpentanal and Its
Isomers
The following table summarizes the experimentally determined boiling points of 3-
Ethylpentanal and a selection of its isomers at standard atmospheric pressure.
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Compound Name IUPAC Name Structure Boiling Point (°C)

Heptanal Heptanal CH₃(CH₂)₅CHO 153[1]

2-Methylhexanal 2-Methylhexanal
CH₃(CH₂)₃CH(CH₃)C

HO
139-141

3-Methylhexanal 3-Methylhexanal
CH₃CH₂CH₂CH(CH₃)

CH₂CHO
143-144[2]

4-Methylhexanal 4-Methylhexanal
CH₃CH₂CH(CH₃)CH₂

CH₂CHO
141.2[3]

5-Methylhexanal 5-Methylhexanal (CH₃)₂CH(CH₂)₃CHO 141.2[4]

3-Ethylpentanal 3-Ethylpentanal
(CH₃CH₂)₂CHCH₂CH

O
Not available

2,2-Dimethylpentanal 2,2-Dimethylpentanal
CH₃(CH₂)₂C(CH₃)₂CH

O
136.4[5]

2,4-Dimethylpentanal 2,4-Dimethylpentanal
(CH₃)₂CHCH₂CH(CH₃

)CHO
134.5[6]

4,4-Dimethylpentanal 4,4-Dimethylpentanal (CH₃)₃CCH₂CH₂CHO 136-137[7]

Understanding the Trends
The data reveals a clear trend related to molecular structure. The straight-chain isomer,

heptanal, exhibits the highest boiling point among the listed compounds.[1] This is attributed to

the greater surface area available for intermolecular van der Waals forces. As the degree of

branching increases, the molecule becomes more compact, reducing the surface area and

weakening these intermolecular forces, which in turn lowers the boiling point. For instance, the

dimethylpentanal isomers generally have lower boiling points than the methylhexanal isomers

and heptanal.

Experimental Protocols for Boiling Point
Determination
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The boiling points cited in this guide are determined using standardized laboratory procedures.

Two common and reliable methods are the distillation method and the Thiele tube method.

Distillation Method
This technique is suitable when a sufficient quantity of the liquid is available (typically >5 mL).

[3][4]

Procedure:

The aldehyde is placed in a round-bottom flask with a few boiling chips to ensure smooth

boiling.

A distillation apparatus is assembled, consisting of the flask, a distillation head, a condenser,

and a receiving flask. A thermometer is positioned so that its bulb is just below the side arm

of the distillation head, ensuring it accurately measures the temperature of the vapor that is

in equilibrium with the distilling liquid.

The flask is gently heated. As the liquid boils, the vapor rises, surrounds the thermometer

bulb, and then passes into the condenser, where it cools and liquefies, collecting in the

receiving flask.

The temperature is recorded when it stabilizes, which corresponds to the boiling point of the

substance at the prevailing atmospheric pressure.[2]

Thiele Tube Method
This micro-method is ideal when only a small sample of the substance is available.[4]

Procedure:

A small amount of the aldehyde is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The tube is attached to a thermometer and immersed in a Thiele tube containing a high-

boiling point oil (e.g., mineral oil).[8][9]
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The Thiele tube is heated gently, causing the oil to circulate and heat the sample uniformly.

[9]

As the temperature rises, air trapped in the capillary tube expands and escapes as a slow

stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to be drawn back into the capillary tube.[4]

Structural Relationships and Boiling Points
The following diagram illustrates the structural relationships between 3-Ethylpentanal and its

isomers and the general trend in their boiling points.

Heptanal
(153 °C)

Methylhexanals
(139-144 °C)

Increased Branching

3-Ethylpentanal
(Boiling Point Not Found)

Different Branching

Dimethylpentanals
(134.5-137 °C)

More Branching

Different Branching

Click to download full resolution via product page

Caption: Isomeric Structures and Boiling Point Trends.

This guide serves as a valuable resource for professionals requiring accurate physical property

data for aldehydes in their research and development endeavors. The clear presentation of

data and detailed experimental protocols aims to facilitate further scientific investigation and

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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